Cas no 1261876-25-8 (3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol
• CAS No: 1261876-25-8
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4969868
• Update Time: 2025-06-10

3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-12-3-2-7(6-18)17-13(12)8-4-10(15)11(16)5-9(8)14/h2-5,18H,6H2,1H3
• InChI Key： DTWCATZNPYJCOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC=C(CO)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol

Introduction to 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol (CAS No. 1261876-25-8) and Its Emerging Applications in Chemical Biology

3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol, identified by its unique Chemical Abstracts Service Number (CAS No. 1261876-25-8), is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its structural complexity and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including a methoxy group and a trichlorophenyl substituent, contributes to its unique chemical profile and makes it a valuable scaffold for drug discovery and molecular research.

The 3-methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol molecule exhibits a distinct arrangement of atoms that imparts specific electronic and steric properties. The trichlorophenyl moiety, in particular, introduces strong electron-withdrawing effects through the chlorine atoms, which can modulate the reactivity and binding affinity of the compound. This feature has been exploited in various biochemical assays to study enzyme inhibition and receptor interactions. Additionally, the methoxy group at the 3-position provides a hydrophilic edge to the molecule, enhancing its solubility in polar solvents and facilitating its use in solution-based experiments.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol has been investigated as a lead compound in several preclinical studies aimed at identifying novel therapeutic agents. Its structural features suggest that it may interact with biological targets such as kinases, transcription factors, and other enzymes involved in cellular signaling pathways. Preliminary studies have shown promising results in inhibiting certain enzymatic activities relevant to inflammatory and metabolic disorders.

The synthesis of 3-methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex core structure efficiently. The synthesis process also emphasizes the importance of purification techniques such as column chromatography and recrystallization to obtain the desired product in its crystalline form.

One of the most compelling aspects of 3-methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol is its versatility as a chemical probe in biomedical research. Researchers have utilized this compound to develop novel inhibitors targeting specific disease pathways. For instance, its ability to modulate kinase activity has made it a candidate for investigating potential treatments for cancers driven by aberrant tyrosine kinase signaling. Furthermore, its interaction with DNA-binding proteins has been explored in studies aimed at understanding mechanisms related to gene regulation.

The compound's stability under various experimental conditions has also been a critical factor in its adoption across different research settings. 3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol maintains its integrity during storage and handling when maintained under inert atmospheres or protected from light exposure. This stability ensures consistent performance in experimental assays and enhances reproducibility in research outcomes.

From a computational chemistry perspective, 3-methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies have provided insights into how the compound's geometry and electronic distribution influence its affinity for specific proteins or enzymes. Such computational analyses are invaluable for guiding experimental design and optimizing lead compounds for further development.

The growing body of literature on 3-methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol underscores its significance as a tool in chemical biology research. As new synthetic routes are developed and more sophisticated analytical techniques become available, the potential applications of this compound are expected to expand further. Collaborative efforts between synthetic chemists and biologists will continue to drive innovation in using this molecule as a basis for developing novel therapeutic strategies.

In conclusion,3-Methoxy-2-(2,4,5-trichlorophenyl)pyridine-6-methanol (CAS No. 1261876-25-8) represents an intriguing example of how structural complexity can be leveraged to create molecules with significant biological relevance. Its unique combination of functional groups makes it a versatile tool for drug discovery and mechanistic studies in chemical biology. As research progresses，this compound is poised to play an increasingly important role in advancing our understanding of cellular processes and developing new therapeutic interventions.